Cas no 64039-41-4 (Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI))

Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI) structure
64039-41-4 structure
Product Name:Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI)
CAS No:64039-41-4
MF:C18H30N12S6
MW:606.901192188263
CID:505713
PubChem ID:116357
Update Time:2025-04-19

Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI)
    • 2,2',2'',2''',2'''',2'''''-[(Benzene-1,2,3,4,5,6-hexyl)hexakis(methylene)]hexakis(isothiourea)
    • 3-06-00-06945 (Beilstein Handbook Reference)
    • 64039-41-4
    • DTXSID70982127
    • (Benzene-1,2,3,4,5,6-hexayl)hexakis(methylene) hexacarbamimidothioate
    • Pseudourea, phenylhexamethylhexa(2'-thio-
    • Hexaisothiourea methylbenzene
    • BRN 3527063
    • Inchi: 1S/C18H30N12S6/c19-13(20)31-1-7-8(2-32-14(21)22)10(4-34-16(25)26)12(6-36-18(29)30)11(5-35-17(27)28)9(7)3-33-15(23)24/h1-6H2,(H3,19,20)(H3,21,22)(H3,23,24)(H3,25,26)(H3,27,28)(H3,29,30)
    • InChI Key: RBTMPXCELKWOBK-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC1C(CSC(=N)N)=C(CSC(=N)N)C(CSC(=N)N)=C(CSC(=N)N)C=1CSC(=N)N

Computed Properties

  • Exact Mass: 606.1047
  • Monoisotopic Mass: 606.10406605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 18
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 451Ų

Experimental Properties

  • PSA: 299.22

Carbamimidothioic acid,1,2,3,4,5,6-benzenehexaylhexakis(methylene) ester (9CI) Related Literature

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